1-(Cyclohex-3-en-1-ylmethyl)-4-(methylsulfonyl)piperazine
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Description
1-(3-CYCLOHEXENYLMETHYL)-4-(METHYLSULFONYL)PIPERAZINE is a chemical compound with a unique structure that combines a cyclohexene ring, a piperazine ring, and a methylsulfonyl group
Properties
Molecular Formula |
C12H22N2O2S |
|---|---|
Molecular Weight |
258.38 g/mol |
IUPAC Name |
1-(cyclohex-3-en-1-ylmethyl)-4-methylsulfonylpiperazine |
InChI |
InChI=1S/C12H22N2O2S/c1-17(15,16)14-9-7-13(8-10-14)11-12-5-3-2-4-6-12/h2-3,12H,4-11H2,1H3 |
InChI Key |
BHIAJEOAWYMVLY-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)CC2CCC=CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(3-CYCLOHEXENYLMETHYL)-4-(METHYLSULFONYL)PIPERAZINE typically involves the following steps:
Formation of the Cyclohexenylmethyl Intermediate: This step involves the reaction of cyclohexene with a suitable reagent to introduce a methyl group at the 3-position.
Piperazine Ring Formation: The cyclohexenylmethyl intermediate is then reacted with piperazine under controlled conditions to form the desired piperazine ring.
Introduction of the Methylsulfonyl Group: Finally, the piperazine derivative is treated with a methylsulfonylating agent to introduce the methylsulfonyl group at the 4-position.
Industrial Production Methods
Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This typically includes the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
1-(3-CYCLOHEXENYLMETHYL)-4-(METHYLSULFONYL)PIPERAZINE can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The compound can undergo nucleophilic substitution reactions, where the methylsulfonyl group can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products
Oxidation: Formation of sulfone derivatives.
Reduction: Formation of secondary amines.
Substitution: Formation of substituted piperazine derivatives.
Scientific Research Applications
1-(3-CYCLOHEXENYLMETHYL)-4-(METHYLSULFONYL)PIPERAZINE has several applications in scientific research:
Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its activity on central nervous system receptors.
Biological Studies: The compound is used in studies involving enzyme inhibition and receptor binding assays.
Industrial Applications: It is used as an intermediate in the synthesis of other complex organic molecules and materials.
Mechanism of Action
The mechanism of action of 1-(3-CYCLOHEXENYLMETHYL)-4-(METHYLSULFONYL)PIPERAZINE involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclohexenylmethyl group provides hydrophobic interactions, while the piperazine ring can form hydrogen bonds with target proteins. The methylsulfonyl group can act as an electron-withdrawing group, influencing the compound’s reactivity and binding affinity.
Comparison with Similar Compounds
Similar Compounds
1-(3-CYCLOHEXENYLMETHYL)-4-(METHYLSULFONYL)PIPERIDINE: Similar structure but with a piperidine ring instead of piperazine.
1-(3-CYCLOHEXENYLMETHYL)-4-(METHYLSULFONYL)MORPHOLINE: Contains a morpholine ring instead of piperazine.
1-(3-CYCLOHEXENYLMETHYL)-4-(METHYLSULFONYL)PYRROLIDINE: Features a pyrrolidine ring instead of piperazine.
Uniqueness
1-(3-CYCLOHEXENYLMETHYL)-4-(METHYLSULFONYL)PIPERAZINE is unique due to its combination of a cyclohexenylmethyl group, a piperazine ring, and a methylsulfonyl group. This unique structure imparts specific chemical properties and biological activities that are distinct from its analogs.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
